Cas no 451460-06-3 (2-Bromo-N-(2,5-dimethoxyphenyl)butanamide)

• Product Name: 2-Bromo-N-(2,5-dimethoxyphenyl)butanamide
• CAS No: 451460-06-3
• MF: C₁₂H₁₆BrNO₃
• MW: 302.164342880249
• MDL: MFCD02939928
• CID: 4714411
• Update Time: 2025-05-24

2-Bromo-N-(2,5-dimethoxyphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(2,5-dimethoxyphenyl)butanamide
• BBL020103
• STK504313
• BC4438036
• R6272
• methyl 4-{2-[(4-ethoxyphenyl)amino]-2-oxoethoxy}-6,7-dimethoxyquinoline-2-carboxylate
• 2-Bromo-N-(2,5-dimethoxyphenyl)butanamide

• MDL： MFCD02939928
• Inchi： 1S/C12H16BrNO3/c1-4-9(13)12(15)14-10-7-8(16-2)5-6-11(10)17-3/h5-7,9H,4H2,1-3H3,(H,14,15)
• InChI Key： XUOODXCLIQSWQY-UHFFFAOYSA-N
• SMILES： BrC(C(NC1C=C(C=CC=1OC)OC)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-Bromo-N-(2,5-dimethoxyphenyl)butanamide

Exploring the Properties and Applications of 2-Bromo-N-(2,5-Dimethoxyphenyl)Butanamide (CAS No. 451460-06-3)

2-Bromo-N-(2,5-Dimethoxyphenyl)Butanamide, also known by its CAS registry number CAS No. 451460-06-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of butanamide, with a bromine atom at the second position and a substituted phenyl group attached to the nitrogen atom. The phenyl group is further substituted with methoxy groups at the 2 and 5 positions, which introduces electronic effects that can influence the compound's reactivity and biological activity.

The structure of 2-Bromo-N-(2,5-Dimethoxyphenyl)Butanamide makes it a versatile molecule for various applications. The presence of the bromine atom at the second position of the butanamide chain suggests potential for nucleophilic substitution reactions, which are commonly utilized in organic synthesis to create new compounds with desired properties. Additionally, the methoxy groups on the phenyl ring can act as electron-donating groups, potentially enhancing the compound's ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of such compounds in drug discovery efforts. For instance, researchers have explored the role of N-substituted amides in modulating enzyme activity, particularly in kinases and proteases, which are key targets in treating diseases such as cancer and inflammatory disorders. The unique combination of functional groups in CAS No. 451460-06-3 makes it a promising candidate for further investigation into its pharmacokinetic properties and bioavailability.

In terms of synthesis, 2-Bromo-N-(2,5-Dimethoxyphenyl)Butanamide can be prepared through a variety of methods, including nucleophilic acyl substitution or coupling reactions using appropriate reagents. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions is crucial to ensure high yields and minimal by-product formation.

The application of computational chemistry tools has greatly enhanced our understanding of this compound's properties. For example, molecular docking studies have provided insights into how CAS No. 451460-06-3 might bind to target proteins, offering valuable information for structure-based drug design. Furthermore, quantum chemical calculations have been employed to predict the compound's electronic properties and reactivity under different conditions.

Beyond its potential in therapeutic development, 2-Bromo-N-(2,5-Dimethoxyphenyl)Butanamide also finds applications in material science and catalysis. Its ability to act as a catalyst in certain organic transformations has been explored in recent research, particularly in asymmetric synthesis where enantioselectivity is critical.

In conclusion, CAS No. 451460-06-3, or 2-Bromo-N-(2,5-Dimethoxyphenyl)Butanamide, represents a valuable molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research into its chemical reactivity, biological activity, and practical applications.